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Introduction

Peptide YY (3-36) [PYY (3-36)] is a 34-amino acid peptide hormone released from
enteroendocrine L-cells in the distal gastrointestinal tract in response to food intake.[1][2] It is
the major circulating form of Peptide YY, derived from the cleavage of PYY (1-36) by the
enzyme dipeptidyl peptidase-1V (DPP-1V).[3] PYY (3-36) is a key anorexigenic hormone that
reduces appetite and food intake, primarily through its action on Y2 receptors in the
hypothalamus.[2][4] Accurate quantification of circulating PYY (3-36) is crucial for research in
appetite regulation, obesity, and related metabolic disorders. This radioimmunoassay (RIA) kit
provides a highly specific and sensitive method for the quantitative determination of human
PYY (3-36) in serum, plasma, and tissue culture samples.[5]

Principle of the Assay

This radioimmunoassay is a competitive binding assay. The principle relies on the competition
between a fixed amount of radiolabeled PYY (3-36) (the tracer, typically labeled with lodine-
125) and the unlabeled PYY (3-36) present in the sample or standard for a limited number of
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binding sites on a specific anti-PYY (3-36) antibody.[6][7] As the concentration of unlabeled
PYY (3-36) in the sample increases, the amount of radiolabeled PYY (3-36) that can bind to the
antibody decreases.[7] After reaching equilibrium, the antibody-bound fraction is separated
from the unbound fraction. The radioactivity of the antibody-bound tracer is then measured
using a gamma counter. The concentration of PYY (3-36) in the unknown samples is
determined by comparing the measured radioactivity to a standard curve generated with known
concentrations of PYY (3-36).[7]
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Figure 1: Principle of Competitive Binding RIA for PYY (3-36).

Assay Performance Characteristics
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The following data are typical and may vary slightly from lot to lot.

Parameter

Specification

Sensitivity (Lower Limit of Detection)

20 pg/mL[4][5]

Standard Curve Range

20 - 1280 pg/mL[5]

Linear Range

5 - 640 pg/mL[4]

Specificity

Human PYY (3-36)

100%[4][5]

Human PYY (1-36)

Not Detectable[5]

Neuropeptide Y (Rat, Porcine)

No cross-reactivity[4][8]

Pancreatic Polypeptide (Human)

No cross-reactivity[4][8]

Insulin (Human)

No cross-reactivity[4][8]

Glucagon (Human)

No cross-reactivity[4][8]

Amylin Amide (Human)

No cross-reactivity[4][8]

Substance P

No cross-reactivity[4][8]

Intra-assay Variability

7 - 15%][5]

Inter-assay Variability

6 - 11%[5]

Accuracy

94.5 + 10.2%[5]

Sample Volume

100 pL of serum, plasma, or tissue culture

medium[5]

Incubation Time

Two-day disequilibrium assay|[5]

Incubation Temperature

4°C[5]

Radioactive Isotope

lodine-125 (1251)[4][5]

Experimental Protocols
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Reagent Preparation

e PYY (3-36) Standards: Reconstitute the lyophilized PYY (3-36) standard with the provided
assay buffer to create a stock solution. Prepare a series of dilutions from the stock solution to
generate the standard curve (e.g., 1280, 640, 320, 160, 80, 40, 20 pg/mL).

e Quality Controls (QC): Reconstitute the low and high concentration lyophilized controls with
assay buffer.

e 125]-PYY (3-36) Tracer: Prepare the tracer solution according to the kit instructions, typically
by diluting the stock in tracer dilution buffer.

e Anti-PYY (3-36) Antibody: Reconstitute the lyophilized antibody with the provided buffer.

» Precipitating Reagent (e.g., Goat Anti-Rabbit IgG Serum and Normal Rabbit Serum):
Prepare according to the kit instructions. This is used to separate the antibody-bound
complex.

o Wash Buffer: Prepare the wash buffer by diluting the concentrated stock with deionized

water.

Sample Collection and Preparation

¢ Blood Collection: Collect whole blood into chilled tubes containing EDTA and a protease
inhibitor such as Aprotinin (500 KIU/mL of blood is recommended).[6] For specific
measurement of PYY (3-36), the addition of a DPP-IV inhibitor (10 pL per 1 mL of blood) is
also suggested to prevent the degradation of PYY (1-36) to PYY (3-36) ex vivo.[6]

e Plasma Separation: Centrifuge the blood samples at 4°C as soon as possible after
collection.

o Storage: Store the plasma samples at -20°C or lower until analysis. Avoid repeated freeze-
thaw cycles.

e Plasma Extraction: For some protocols, plasma extraction may be required to remove
interfering substances. A common method is ethanol extraction, where samples are treated
with 70% ethanol (final concentration) to precipitate larger proteins.[9]
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Assay Procedure (Two-Day Disequilibrium Protocol)

This protocol enhances the sensitivity of the assay.
Day 1:

o Pipette 100 pL of assay buffer (for the zero standard, Bo), standards, quality controls, and
unknown samples into appropriately labeled assay tubes.

e Add 100 pL of the reconstituted Anti-PYY (3-36) antibody to all tubes except the Total Counts
(TC) and Non-Specific Binding (NSB) tubes.

o Vortex all tubes gently and incubate for 24 hours at 4°C.

Day 2:

e Add 100 pL of the 12°I-PYY (3-36) tracer to all tubes.

» Vortex all tubes gently and incubate for another 24 hours at 4°C.

Day 3:

Add 1 mL of cold precipitating reagent to all tubes except the Total Counts (TC) tube.

o Vortex all tubes and incubate for at least 20 minutes at 4°C to allow for the precipitation of
the antibody-bound complex.

o Centrifuge all tubes (except TC) at 3000-4000 x g for 20 minutes at 4°C.
o Carefully decant the supernatant from all tubes (except TC).

o Measure the radioactivity in the pellets of all tubes (and the TC tube) using a gamma counter
for at least one minute.
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Day 1: Initial Incubation

Pipette Standards,
QCs, and Samples (100 pL)

Add Anti-PYY (3-36)
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Vortex and Incubate
24h at 4°C

Day 2: Tracver Addition

Add 2°|-PYY (3-36)
Tracer (100 pL)

Vortex and Incubate
24h at 4°C

Day 3: Separation & Counting

Add Precipitating
Reagent (1 mL)

Incubate 20 min at 4°C

Centrifuge at
3000-4000 x g

Decant Supernatant

Count Radioactivity
in Gamma Counter
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. documents.thermofisher.com [documents.thermofisher.com]

2. The Gut Hormones PYY3-36 and GLP-17-36 amide Reduce Food Intake and Modulate
Brain Activity in Appetite Centers in Humans - PMC [pmc.ncbi.nim.nih.gov]

¢ 3. The anorexic hormone Peptide YY3-36 is rapidly metabolized to inactive Peptide YY3-34
in vivo - PMC [pmc.ncbi.nim.nih.gov]

¢ 4. phoenixpeptide.com [phoenixpeptide.com]
. merckmillipore.com [merckmillipore.com]

. sceti.co.jp [sceti.co.jp]

. microbenotes.com [microbenotes.com]

. longdom.org [longdom.org]

°
© [e0] ~ » [6)]

. In vivo and in vitro degradation of peptide YY3-36 to inactive peptide YY3-34 in humans -
PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Application Notes: Radioimmunoassay (RIA) for
Specific Detection of Human PYY (3-36)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612560/docs#application-notes-radioimmunoassay-
ria-for-specific-detection-of-human-pyy-3-36]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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